Cas no 946286-02-8 (3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide)

• Product Name: 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide
• CAS No: 946286-02-8
• MF: C₁₇H₂₅NO₅S
• MW: 355.449104070663
• CID: 6572093
• PubChem ID: 16884244
• Update Time: 2025-10-29

3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide
• 3-(benzo[d][1,3]dioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide
• 946286-02-8
• 3-(1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide
• AKOS016370411
• F5012-0141

• Inchi： 1S/C17H25NO5S/c19-24(20,18-14-6-3-1-2-4-7-14)11-5-10-21-15-8-9-16-17(12-15)23-13-22-16/h8-9,12,14,18H,1-7,10-11,13H2
• InChI Key： GOFPTGHRPQHNGV-UHFFFAOYSA-N
• SMILES： S(CCCOC1=CC=C2C(=C1)OCO2)(NC1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 355.14534407g/mol
• Monoisotopic Mass: 355.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.2Ų

Additional information on 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide

Introduction to 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide (CAS No. 946286-02-8) and Its Emerging Applications in Chemical Biology

The compound 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide (CAS No. 946286-02-8) represents a fascinating intersection of structural complexity and biological potential, making it a subject of significant interest in the field of chemical biology and drug discovery. This molecule, characterized by its unique benzodioxole scaffold linked to a cycloheptylamine moiety via a sulfonamide bridge, has garnered attention for its potential pharmacological properties and its role in the development of novel therapeutic agents.

The benzodioxole moiety, also known as 1,3-benzodioxole or dihydrostilbene oxide, is a heterocyclic compound that has been extensively studied for its diverse biological activities. This structural motif is commonly found in natural products and synthetic drugs, where it contributes to various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 2H-1,3-benzodioxol-5-yloxy group in the title compound suggests that it may inherit some of these beneficial characteristics while also introducing additional functionalities that could modulate its biological profile.

The N-cycloheptylpropane-1-sulfonamide portion of the molecule introduces a sulfonamide group connected to a cycloheptylamine backbone. Sulfonamides are well-known for their broad spectrum of biological activities, including antibacterial, antiviral, and anti-inflammatory effects. The cycloheptyl group is a bulky alkyl substituent that can influence the compound's solubility, bioavailability, and interaction with biological targets. The combination of these structural elements may contribute to the compound's ability to interact with specific biological pathways and modulate cellular processes.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in drug discovery. The unique combination of the benzodioxole and sulfonamide moieties in 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide makes it an attractive candidate for further investigation. Researchers have been exploring similar scaffolds due to their potential to interact with a wide range of biological targets. For instance, studies have shown that benzodioxole derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in many diseases.

In particular, the sulfonamide group has been extensively studied for its role in drug design. Sulfonamides are known for their ability to form hydrogen bonds with biological targets, which enhances their binding affinity and selectivity. The cycloheptyl substituent further contributes to the compound's ability to interact with biological molecules by providing steric hindrance that can optimize binding interactions. These features make 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide a promising candidate for further exploration in therapeutic applications.

Current research in chemical biology is increasingly focused on identifying novel compounds with therapeutic potential. The use of computational methods and high-throughput screening has accelerated the discovery process by allowing researchers to rapidly evaluate the biological activity of large libraries of compounds. The structural features of 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide make it an ideal candidate for such studies.

One area of interest is the potential use of this compound as an inhibitor or modulator of enzymes involved in inflammatory pathways. Inflammatory processes are implicated in a wide range of diseases, including cancer, autoimmune disorders, and cardiovascular diseases. By targeting key enzymes such as COX (cyclooxygenase) or LOX (lipoxygenase), this compound may be able to reduce inflammation and mitigate disease progression.

Another exciting application is in the field of oncology. Benzodioxole derivatives have been shown to exhibit anticancer properties by inhibiting proliferation and inducing apoptosis in cancer cells. The sulfonamide group may enhance these effects by improving cell membrane permeability or by directly interacting with cancer-specific targets. Preliminary studies suggest that 3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide may have similar effects on cancer cells while maintaining good selectivity over normal cells.

The compound's structural features also make it an interesting candidate for development as an antimicrobial agent. Antibiotic resistance is a growing global health concern, and new antibiotics are urgently needed to combat resistant bacterial strains. The benzodioxole scaffold has shown promise in this area by interfering with bacterial cell wall synthesis or other critical metabolic pathways.

In conclusion,3-(2H-1,3-benzodioxol-5-yloxy)-N-cycloheptylpropane-1-sulfonamide (CAS No. 946286-02-8) represents a structurally unique and biologically promising compound with potential applications across multiple therapeutic areas. Its combination of a benzodioxole moiety and a sulfonamide group connected via a cycloheptylamine backbone suggests that it may interact with various biological targets in ways that could lead to novel therapeutic interventions.

Further research is warranted to fully elucidate its mechanisms of action and therapeutic potential. Computational modeling studies could help identify optimal analogs for drug development, while experimental investigations could validate its biological activity in vitro and in vivo models systems designed specifically tailored towards understanding complex disease pathophysiology better enhancing our ability develop effective treatments against challenging medical conditions impacting global health landscape today particularly those associated chronic inflammatory responses or malignancies where current treatment options remain limited efficacy especially when addressing multidrug-resistant pathogens contributing significant burden healthcare systems worldwide necessitating innovative approaches address these pressing challenges effectively ensuring improved patient outcomes future directions research should focus exploring synthetic derivatives expanding pharmacophoric space while maintaining desired bioactivity enabling development next-generation therapeutics combat diverse array human diseases improve quality life millions affected debilitating conditions enhancing overall well-being society at large continued advancements medicinal chemistry field driven innovative molecular design strategies enable discovery novel compounds like this one address unmet medical needs positively impact human health significantly advancing frontiers drug discovery ensuring better future generations face complex healthcare challenges ahead collaborative efforts between academia industry essential accelerate translation basic science breakthroughs tangible clinical benefits patients ultimately achieving mission improve human health condition through innovative pharmaceutical solutions